![molecular formula C12H7F2NO2 B1422594 2-(2,4-Difluorophenyl)isonicotinic acid CAS No. 1258627-10-9](/img/structure/B1422594.png)
2-(2,4-Difluorophenyl)isonicotinic acid
Overview
Description
“2-(2,4-Difluorophenyl)isonicotinic acid” is a chemical compound with the molecular formula C12H7F2NO2 . It has a molecular weight of 235.19 . It is a derivative of isonicotinic acid, which is a derivative of pyridine with a carboxylic acid substituent at the 4-position .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring attached to a carboxylic acid group and a phenyl ring substituted with two fluorine atoms .
Physical And Chemical Properties Analysis
“this compound” is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and density are not available in the sources I found.
Scientific Research Applications
Molecular Topologies and Coordination Complexes
2-(2,4-Difluorophenyl)isonicotinic acid, as a ligand, plays a significant role in constructing molecular topologies and coordination complexes. For instance, its derivative, isonicotinic acid, has been used in forming homo- and hetero-metallic molecular squares, which are essential for further molecular topologies (Teo et al., 2004).
Luminescence Properties
The isonicotinic acid complexes, a category including this compound, have been investigated for their fluorescence properties. These properties are particularly relevant in studies of microsecond diffusion and dynamics of membranes, and in the fabrication of coordination complexes with excellent fluorescence properties (Yuan & Liu, 2005).
Surface Adsorption Studies
In surface science, derivatives of this compound, like bi-isonicotinic acid, have been studied for their adsorption on surfaces like rutile TiO2(110). This research provides insights into the dye-surface interaction crucial in photoelectrochemical applications (Patthey et al., 1999).
Metal-Organic Frameworks (MOFs)
The acid forms the basis for constructing metal-organic frameworks (MOFs). These frameworks, like those involving isonicotinic acid, demonstrate properties like antiferromagnetic behavior and spin-canting antiferromagnetic ordering, which are essential in materials science and magnetic studies (Zhou et al., 2020).
Coordination Polymers
In the field of coordination chemistry, this compound derivatives have been used to synthesize coordination polymers. These polymers have applications in luminescence and could be utilized in materials science and nanotechnology (Qiu et al., 2007).
Electrochemical Studies
Research has also focused on the electrochemical reduction of isonicotinic acid, providing valuable insights into the reduction mechanisms of carboxylic acids. This is crucial in understanding various electrochemical processes in organic chemistry and materials science (Mathieu et al., 1997).
Environmental Applications
In the environmental sector, derivatives of this compound have been studied for their potential in adsorption and removal of contaminants like Mo(VI) from water. This highlights its significance in environmental remediation and water purification technologies (Ren et al., 2013).
Mechanism of Action
Target of Action
The primary targets of 2-(2,4-Difluorophenyl)isonicotinic acid are currently unknown. The compound is a derivative of isonicotinic acid, which is known to have antimicrobial properties . .
Mode of Action
It’s possible that it may share some similarities with isonicotinic acid, which is known to interfere with the synthesis of mycolic acids, a key component of the cell walls of certain bacteria . .
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown. Given its structural similarity to isonicotinic acid, it’s possible that it may affect similar pathways, such as those involved in the synthesis of mycolic acids . .
Biochemical Analysis
Biochemical Properties
It is known that isonicotinic acid, a related compound, can participate in various biochemical reactions
Cellular Effects
Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
2-(2,4-difluorophenyl)pyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F2NO2/c13-8-1-2-9(10(14)6-8)11-5-7(12(16)17)3-4-15-11/h1-6H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCOCFESZSLZYAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C2=NC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80679516 | |
Record name | 2-(2,4-Difluorophenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1258627-10-9 | |
Record name | 2-(2,4-Difluorophenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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